2-ethyl-N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)butanamide

• IUPAC Name: 2-ethyl-N-(4-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)butanamide
• InChI: InChI=1S/C17H19N3OS/c1-3-12(4-2)16(21)18-14-7-5-13(6-8-14)15-11-20-9-10-22-17(20)19-15/h5-12H,3-4H2,1-2H3,(H,18,21)
• InChI Key: GVDBRTUMAAUWHJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NC1=CC=C(C=C1)C2=CN3C=CSC3=N2
• Molecular Formula: C17H19N3OS
• Molecular Weight: 313.4 g/mol

Description

2-ethyl-N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)butanamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Antitumor Activity

Imidazole derivatives have garnered attention for their potential antitumor properties. Researchers have synthesized compounds containing imidazole moieties and evaluated their effects on cancer cell lines. For instance, Yurttas et al. .

Antiviral Activity

Imidazole-based compounds have also demonstrated antiviral properties. .

Green Synthesis and Biodegradability

Microwave-assisted green synthesis of imidazo[2,1-b]thiazole derivatives has been explored. .

Other Potential Applications

Beyond antitumor and antiviral activities, imidazole-containing compounds have been investigated for their antibacterial, antimycobacterial, anti-inflammatory, antidiabetic, anti-allergic, antipyretic, antioxidant, antifungal, and ulcerogenic properties. .

Mechanism of Action

Target of Action

Compounds with similar structures, such as imidazole and thiazole derivatives, have been reported to exhibit a broad range of biological activities . They interact with various targets, including enzymes, receptors, and proteins, to exert their effects.

Mode of Action

For instance, they can bind to the active sites of enzymes or receptors, inhibiting their function . The specific interactions and changes resulting from the action of 2-ethyl-N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)butanamide would depend on its specific targets.

Biochemical Pathways

For example, imidazole derivatives have been reported to affect pathways related to inflammation, cancer, and microbial infections .

Result of Action

Based on the known activities of similar compounds, it can be inferred that this compound may have potential antimicrobial, anti-inflammatory, or antitumor effects .

Action Environment

Factors such as temperature, ph, and the presence of other molecules can influence the action of a compound .